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Compound of Interest

Compound Name: SR 142948

Cat. No.: B1663775 Get Quote

SR 142948 Technical Support Center
This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on the stability of SR 142948 in various solvents

and under different storage conditions.

Frequently Asked Questions (FAQs)
Q1: What is the recommended storage condition for solid SR 142948?

A: Solid SR 142948 should be stored at +4°C for long-term stability.[1]

Q2: How should I prepare and store stock solutions of SR 142948?

A: It is recommended to prepare a stock solution in an organic solvent like DMSO. For storage,

aliquot the stock solution into single-use vials to avoid repeated freeze-thaw cycles. Store

these aliquots at -20°C for up to one month or at -80°C for up to six months.[2]

Q3: What is the solubility of SR 142948 in common solvents?

A: SR 142948 is soluble in DMSO up to 75 mM and in water up to 25 mM.[1] For in vivo

experiments, co-solvent systems are often necessary to achieve the desired concentration and

maintain solubility in aqueous solutions.

Q4: My SR 142948 solution appears to have precipitated. What should I do?
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A: Precipitation can occur, especially when diluting a concentrated stock solution into an

aqueous buffer. This is a common issue for hydrophobic compounds. To redissolve the

compound, you can try gentle warming and sonication.[2] It is also advisable to prepare fresh

working solutions for each experiment.

Troubleshooting Guide
Issue Possible Cause Recommended Solution

Compound precipitation upon

dilution in aqueous buffer

Low aqueous solubility of SR

142948.

- Prepare a fresh solution for

each experiment. - Use a co-

solvent system (e.g., with

PEG, Tween-80, or corn oil) for

in vivo preparations.[2] -

Employ gentle warming and/or

sonication to aid dissolution.[2]

Inconsistent experimental

results

Degradation of SR 142948 due

to improper storage or

handling.

- Ensure the stock solution is

stored at the recommended

temperature and within the

suggested timeframe. - Avoid

multiple freeze-thaw cycles by

preparing single-use aliquots. -

Perform a stability test of your

specific working solution under

your experimental conditions.

Difficulty dissolving the solid

compound

The compound may require an

organic solvent for initial

dissolution.

- First, dissolve SR 142948 in

DMSO to prepare a

concentrated stock solution. -

Subsequently, dilute the stock

solution into your desired

experimental buffer.

Stability and Solubility Data
Table 1: Recommended Storage Conditions for SR 142948
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Form Storage Temperature Duration

Solid +4°C Long-term[1]

Stock Solution in DMSO -20°C Up to 1 month[2]

-80°C Up to 6 months[2]

Table 2: Solubility of SR 142948

Solvent Maximum Concentration

DMSO 75 mM[1]

Water 25 mM[1]

10% DMSO, 40% PEG300, 5% Tween-80, 45%

Saline
≥ 5 mg/mL (7.29 mM)[2]

10% DMSO, 90% (20% SBE-β-CD in Saline) ≥ 5 mg/mL (7.29 mM)[2]

10% DMSO, 90% Corn Oil ≥ 5 mg/mL (7.29 mM)[2]

Experimental Protocols
Protocol for Preparing a 10 mM Stock Solution in DMSO

Weigh the required amount of solid SR 142948 (M.Wt: 685.86 g/mol ).

Add the appropriate volume of anhydrous DMSO to achieve a final concentration of 10 mM.

Vortex or sonicate the solution until the compound is completely dissolved.

Aliquot the stock solution into single-use vials and store at -20°C or -80°C.

Protocol for Stability Testing using High-Performance
Liquid Chromatography (HPLC)
This protocol provides a general framework for assessing the stability of SR 142948 in a

specific solvent and storage condition.
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Preparation of Stability Samples:

Prepare a solution of SR 142948 in the solvent of interest at a known concentration.

Divide the solution into multiple aliquots in appropriate storage vials.

Store the vials under the desired storage conditions (e.g., room temperature, +4°C, -20°C,

-80°C).

Include a control sample stored at -80°C, which is considered the most stable condition.

HPLC Analysis:

At specified time points (e.g., 0, 24, 48, 72 hours, 1 week, 1 month), retrieve a sample vial

from each storage condition.

Analyze the sample by a validated stability-indicating HPLC method. The method should

be able to separate the intact SR 142948 from any potential degradation products.

Quantify the peak area of the intact SR 142948.

Data Analysis:

Calculate the percentage of SR 142948 remaining at each time point relative to the initial

concentration (time 0).

Plot the percentage of remaining SR 142948 against time to determine the degradation

rate.

Signaling Pathway and Experimental Workflow
SR 142948 is a potent and selective antagonist of the Neurotensin Receptor 1 (NTSR1).

Neurotensin binding to NTSR1, a G-protein coupled receptor (GPCR), primarily activates the

Gq alpha subunit. This initiates a signaling cascade involving Phospholipase C (PLC), which

cleaves phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol 1,4,5-trisphosphate (IP3) and

diacylglycerol (DAG). IP3 triggers the release of intracellular calcium, and DAG activates

Protein Kinase C (PKC), leading to downstream cellular responses, including the activation of

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b1663775?utm_src=pdf-body
https://www.benchchem.com/product/b1663775?utm_src=pdf-body
https://www.benchchem.com/product/b1663775?utm_src=pdf-body
https://www.benchchem.com/product/b1663775?utm_src=pdf-body
https://www.benchchem.com/product/b1663775?utm_src=pdf-body
https://www.benchchem.com/product/b1663775?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1663775?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


the MAPK/ERK pathway. SR 142948 blocks the binding of neurotensin to NTSR1, thereby

inhibiting this signaling pathway.
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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